N-(3,4-dimethoxyphenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H23N5O3S/c1-14-5-7-18(15(2)9-14)28-22-17(11-26-28)23(25-13-24-22)32-12-21(29)27-16-6-8-19(30-3)20(10-16)31-4/h5-11,13H,12H2,1-4H3,(H,27,29)
• InChI Key: ZJKWURAIPSYZAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroinflammation Imaging

A series of novel pyrazolo[1,5-a]pyrimidines related to the compound of interest were synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker of neuroinflammatory processes. These compounds, including derivatives radiolabeled with fluorine-18, showed subnanomolar affinity for TSPO, comparable to known TSPO ligands. Their biodistribution was investigated through in vitro autoradiography and positron emission tomography (PET) imaging on a rodent model of neuroinflammation, confirming their potential as in vivo PET-radiotracers for neuroinflammation (Damont et al., 2015).

Antimicrobial Activity

Another research avenue involves the synthesis of new heterocycles incorporating the antipyrine moiety, derived from a compound structurally similar to the one . These compounds were characterized and evaluated for their antimicrobial activity, revealing potential as antimicrobial agents (Bondock et al., 2008).

Radiosynthesis for Imaging

Further studies involved the radiosynthesis of DPA-714 and its tosyloxy derivative as precursors for labeling with fluorine-18, a process fully automated on a robotic system. This development facilitates the synthesis of radiolabeled compounds for in vivo imaging using PET, a valuable tool for studying various biological processes and diseases (Dollé et al., 2008).

Synthesis of Isoxazolines and Isoxazoles

The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition represents another application. This research highlights the versatility of pyrazolo[3,4-d]pyrimidine compounds in synthesizing a wide range of heterocyclic compounds with potential biological activities (Rahmouni et al., 2014).